Cas no 464913-13-1 (3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide)

• Product Name: 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide
• CAS No: 464913-13-1
• Molecular Formula: C₁₂H₁₉N₃O₂
• Molecular Weight: 237.29816
• CID: 1034054
• PubChem ID: 58736006

3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide Properties

Names and Identifiers

• 3-Amino-N-(2-(dimethylamino)ethyl)-2-hydroxy-N-methylbenzamide
• 3-Amino-N-[2-(dimethylamino)ethyl]-2-hydroxy-N-methylbenzamide
• AGN-PC-0CJUP9
• AK131885
• Benzamide, 3-amino-N-[2-(dimethylamino)ethyl]-2-hydroxy-N-methyl-
• KB-29771
• RL03731
• DTXSID80729803
• SCHEMBL12261033
• J-511696
• 464913-13-1

• InChIKey： XCABUJBVVXRQEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H19N3O2/c1-14(2)7-8-15(3)12(17)9-5-4-6-10(13)11(9)16/h4-6,16H,7-8,13H2,1-3H3
• SMILES： CN(C)CCN(C)C(=O)C1=C(C(=CC=C1)N)O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 237.147726857g/mol
• Heavy Atom Count: 17
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives